Cas no 103909-75-7 (Maxacalcitol)

Maxacalcitol (22 oxacalcitriol) is a ligand of non calcium vitamin D3 analogue and VDR like receptor

Maxacalcitol structure

Product Name:Maxacalcitol

CAS No:103909-75-7

Molecular Formula:C₂₆H₄₂O₄

Molecular Weight:418.609288692474

MDL:MFCD00871502

CID:62429

PubChem ID:6398761

Maxacalcitol Properties

Names and Identifiers

- Maxacalcitol
- (+)-(5Z,7E)-(1S,3R,20S)-20-(3-Hydroxy-3-methylbutyloxy)-9,10-secopregna-5,7,10(19)-triene-1,3-diol
- (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-[(1S)-1-(3-hydroxy-3-methylbutoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 22-Oxacalcitriol
- 1,25-Dihydroxy-22-oxavitamin D3
- 1alpha,25-Dihydroxy-22-oxavitamin D3
- 1R,25-dihydroxy-22-oxavitamin D3
- 22-Oxa-1,25-dihydroxyvitamin D3
- Maxacalcitol?
- MC 1275
- Prezios
- Oxacalcitriol
- 22-Oxa-1α,25-dihydroxycholecalciferol
- (5Z,7E)-9,10-Seco-22-oxacholesta-5,7,10(19)-triene-1α,3β,25-triol
- 4-methylene-5Z-[2E-[(3aS)-octahydro-1S-[1S-(3-hydroxy-3-methylbutoxy)ethyl]-7aS-methyl-4H-inden-4-ylidene]ethylidene]-1R,3S-cyclohexanediol
- (1R,3S,Z)-5-(2-((1S,3aS,7aS,E)-1-((S)-1-(3-hydroxy-3-methylbutoxy)ethyl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
- (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1S)-1-(3-hydroxy-3-methylbutoxy)ethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol
- 1,3-Cyclohexanediol, 4-methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1S)-1-(3-hydroxy-3-methylbutoxy)ethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-, (1R,3S,5Z)-
- Sch-209579
- AC-8888
- 1,3-CYCLOHEXANEDIOL,4-METHYLENE-5-[(2E)-2-[(1S,3AS,7AS)-OCTAHYDRO-1-[(1S)-1-(3-HYDROXY-3-METHYLBUTOXY)ETHYL]-7A-METHYL-4H-INDEN-4-YLIDENE]ETHYLIDENE]-,(1R,3S,5Z)-
- GTPL2784
- D01098
- (1S-(1alpha(R*),3abeta,4E(1S*,3R*,5Z),7aalpha))-4-Methylene-5-(2-(octahydro-1-(1-(3-hydroxy-3-methylbutoxy)ethyl)-7a-methyl-4H-inden-4-ylidiene)ethylidene-1,3-cyclohexanediol
- HY-32339
- Maxacalcitol [USAN]
- 22-oxa-calcitriol
- Oxarol (TN)
- MAXACALCITOL [JAN]
- BDBM50124417
- DTXSID4048648
- MAXACALCITOL [INN]
- MAXACALCITOL [MI]
- (5Z,7E)-9,10-SECO-22-OXACHOLESTA-5,7,10(19)-TRIENE-1a,3?,25-TRIOL
- DTXXSJZBSTYZKE-ZDQKKZTESA-N
- 103909-75-7
- 1,3-Cyclohexanediol, 4-methylene-5-((2E)-((1S,3aS,7aS)-octahydro-1-((1S)-1-(3-hydroxy-3-methylbutoxy)ethyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1R,3S,5Z)-
- (5Z,7E)-(1S,3R)-22-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
- Maxacalcitol [USAN:INN]
- CHEMBL333950
- SCHEMBL2745
- MAXACALCITOL [MART.]
- CS-0392
- MC-1275
- Prezios (TN)
- Oxarol
- 1alpha,25-dihydroxy-22-oxavitamin D3 / 1alpha,25-dihydroxy-22-oxacholecalciferol
- N2UJM5NBF6
- Q27083635
- (1s,3r,5z,7e,14beta,17alpha,20s)-20-(3-Hydroxy-3-Methylbutoxy)-9,10-Secopregna-5,7,10-Triene-1,3-Diol
- Maxacalcitol (JAN/USAN/INN)
- CHEBI:31801
- (+)-(5Z,7E,20S)-20-(3-Hydroxy-3-methylbutoxy)-9,10-secopregna-5,7,10(19)-triene-1alpha,3beta-diol
- SCH209579
- 22-oxa-1alpha,25(OH)2D3
- 22-Oxa-1,25(OH)2D3
- Maxacalcitrol
- 22-OXA-1a,25-DIHYDROXYCHOLECALCIFEROL
- (1S-(1.ALPHA.(R*),3A.BETA.,4E(1S*,3R*,5Z),7A.ALPHA.))-4-METHYLENE-5-(2-(OCTAHYDRO-1-(1-(3-HYDROXY-3-METHYLBUTOXY)ETHYL)-7A-METHYL-4H-INDEN-4-YLIDIENE)ETHYLIDENE-1,3-CYCLOHEXANEDIOL
- MAXACALCITOL [WHO-DD]
- LMST03020060
- Sch 209579
- maxacalcitriol
- 22-Oxacalcitrol
- EX-A4433
- AMY38741
- (1R,3S,5Z)-5-{2-[(1S,3aS,4E,7aS)-1-[(1S)-1-(3-hydroxy-3-methylbutoxy)ethyl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol
- MFCD00871502
- 1,3-Cyclohexanediol, 4-methylene-5-(2-(octahydro-1-(1-(3-hydroxy-3-methylbutoxy)ethyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1S-(1alpha(R*),3abeta,4E(1S*,3R*,5Z),7aalpha))-
- AKOS005145563
- (+)-(5Z,7E,20S)-20-(3-HYDROXY-3-METHYLBUTOXY)-9,10-SECOPREGNA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.-DIOL
- UNII-N2UJM5NBF6
- oxacalcitriol
- +Expand
- MDL： MFCD00871502
- InChIKey： DTXXSJZBSTYZKE-ZDQKKZTESA-N
- Inchi： 1S/C26H42O4/c1-17-20(15-21(27)16-24(17)28)9-8-19-7-6-12-26(5)22(10-11-23(19)26)18(2)30-14-13-25(3,4)29/h8-9,18,21-24,27-29H,1,6-7,10-16H2,2-5H3/b19-8+,20-9-/t18-,21+,22+,23-,24-,26+/m0/s1
- SMILES： O(CCC(C)(C)O)[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@@]21C

Computed Properties

Exact Mass: 418.30800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 418.30831
Heavy Atom Count: 30
Complexity: 691
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 69.9

Experimental Properties

LogP: 4.69350
PSA: 69.92000
Refractive Index: 1.549
Boiling Point: Not available
Melting Point: 122°
Vapor Pressure: Not available
Flash Point: Not available
Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(238.89 mM;Need ultrasonic)
Color/Form: Not available
Specific Rotation: D20 +49.4° (c = l.00 in ethanol)
Density: Not available

Maxacalcitol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0085NZ-1mg	22-Oxacalcitriol	103909-75-7	99%	1mg	$171.00
A2B Chem LLC	AD79791-1mg	Maxacalcitol	103909-75-7	≥95%	1mg	$110.00	2024-04-20
Aaron	AR0085WB-1mg	22-Oxacalcitriol	103909-75-7		1mg	$105.00
abcr	AB479046-1mg	Maxacalcitol; .	103909-75-7		1mg	€246.70
Ambeed	A435260-5mg	Maxacalcitol	103909-75-7	98+%	5mg	$988.0	2023-06-27
Chemenu	CM201627-10mg	Maxacalcitol	103909-75-7	98%	10mg	$376
ChemScence	CS-0392-1mg	Maxacalcitol	103909-75-7	99.71%	1mg	$122.0	2022-04-28
DC Chemicals	DCAPI1409-100 mg	Maxacalcitol	103909-75-7	>99%	100mg	$500.0	2022-02-28
eNovation Chemicals LLC	Y1054183-1mg	22-Oxacalcitriol	103909-75-7	98%	1mg	$300	2022-06-10
MedChemExpress	HY-32339-1mg	Maxacalcitol	103909-75-7	98.99%	1mg	￥1200	2024-04-21

Maxacalcitol Related Literature

1. Steroids: reactions and partial synthesis

James R. Hanson Nat. Prod. Rep. 1998 15 261
2. Steroids: reactions and partial synthesis

James R. Hanson Nat. Prod. Rep. 2004 21 386
3. Effects of 2-substitution on 14-epi-19-nortachysterol-mediated biological events: based on synthesis and X-ray co-crystallographic analysis with the human vitamin D receptor

Daisuke Sawada,Shinji Kakuda,Akiko Takeuchi,Fumihiro Kawagoe,Midori Takimoto-Kamimura,Atsushi Kittaka Org. Biomol. Chem. 2018 16 2448
4. Index pages

Nat. Prod. Rep. 1994 11 I1
5. Challenge and perspective: the relevance of ultraviolet (UV) radiation and the vitamin D endocrine system (VDES) for psoriasis and other inflammatory skin diseases

J?rg Reichrath,Roman Saternus,Thomas Vogt Photochem. Photobiol. Sci. 2017 16 433
6. Challenge and perspective: the relevance of ultraviolet (UV) radiation and the vitamin D endocrine system (VDES) for psoriasis and other inflammatory skin diseases

J?rg Reichrath,Roman Saternus,Thomas Vogt Photochem. Photobiol. Sci. 2017 16 433
7. Steroids: reactions and partial syntheses

V. Cerny Nat. Prod. Rep. 1994 11 419

103909-75-7 (Maxacalcitol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:103909-75-7)Maxacalcitol

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:103909-75-7)Maxacalcitol

Purity:99%

Quantity:50mg

Price($):3237.0